Cas no 1262771-70-9 ((1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride)
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride
- (1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-yl)methanamine dihydrochloride
- (1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride
-
- MDL: MFCD13186031
- Inchi: 1S/C9H15N3.2ClH/c10-6-9-7-4-2-1-3-5-8(7)11-12-9;;/h1-6,10H2,(H,11,12);2*1H
- InChI Key: KLHYYIDOHMBNOC-UHFFFAOYSA-N
- SMILES: NCC1=NNC2CCCCCC=21.[H]Cl.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB214444-1 g |
(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride, 95%; . |
1262771-70-9 | 95% | 1g |
€128.10 | 2023-05-06 | |
| abcr | AB214444-5 g |
(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride, 95%; . |
1262771-70-9 | 95% | 5g |
€301.80 | 2023-05-06 | |
| abcr | AB214444-10 g |
(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride, 95%; . |
1262771-70-9 | 95% | 10g |
€460.10 | 2023-05-06 | |
| abcr | AB214444-25 g |
(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride, 95%; . |
1262771-70-9 | 95% | 25g |
€840.20 | 2023-05-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00928945-1g |
(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride |
1262771-70-9 | 97% | 1g |
¥882.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00928945-5g |
(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride |
1262771-70-9 | 97% | 5g |
¥2009.0 | 2023-04-03 | |
| eNovation Chemicals LLC | Y1245169-5g |
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride |
1262771-70-9 | 95% | 5g |
$305 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1245169-10g |
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride |
1262771-70-9 | 95% | 10g |
$445 | 2023-04-05 | |
| Fluorochem | 308419-1g |
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride |
1262771-70-9 | 95.0% | 1g |
£79.00 | 2023-04-21 | |
| Fluorochem | 308419-5g |
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride |
1262771-70-9 | 95.0% | 5g |
£250.00 | 2023-04-21 |
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride
Introduction to (1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride (CAS No. 1262771-70-9)
(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride, identified by its CAS number 1262771-70-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic amines and has garnered attention due to its potential biological activities and structural complexity. Thehexahydrocyclohepta[c]pyrazole core structure is a fused bicyclic system that contributes to the unique electronic and steric properties of the molecule.
Thedihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. Theamine functional group at the 3-position of thecyclohept[c]pyrazole ring suggests potential interactions with biological targets such as enzymes and receptors. This has led to extensive research into its pharmacological profile, particularly in the context of developing novel therapeutic agents.
In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug discovery. Thecyclohept[c]pyrazole moiety is known for its ability to mimic natural product structures and exhibit a wide range of biological activities. Studies have shown that derivatives of this scaffold can interact with various biological targets, including kinases, transcription factors, and other enzymes involved in disease pathways. The(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine moiety further enhances the compound's potential by providing additional sites for interaction with biological macromolecules.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its activity against various diseases, including cancer, inflammation, and neurological disorders. Preclinical studies have indicated that(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride exhibits promising pharmacological properties. These studies have focused on evaluating its binding affinity to target proteins and its ability to modulate signaling pathways associated with disease progression.
The synthesis of(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic structures. Thecyclohept[c]pyrazole ring is typically formed through cyclization reactions involving appropriate precursors. The introduction of themethylamine side chain at the 3-position requires careful selection of reagents and conditions to ensure high yield and purity.
Thedihydrochloride salt form is synthesized by treating the free base with hydrochloric acid or another suitable acid under controlled conditions. This process not only improves solubility but also enhances stability during storage and transport. The final product is characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity.
The pharmacological evaluation of(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes implicated in cancer cell proliferation. Additionally, it has shown potential anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. These findings have prompted further investigation into its therapeutic potential.
In vivo studies have complemented these in vitro results by evaluating the compound's efficacy in animal models of disease. These studies have provided valuable insights into its pharmacokinetic properties and safety profile. The compound has been shown to exhibit good bioavailability and moderate tissue distribution following oral administration. Furthermore,it has demonstrated low toxicity at tested doses,suggesting a favorable safety profile for further development.
The structural features of(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride make it an attractive candidate for structure-based drug design。By leveraging computational methods such as molecular docking,researchers can predict how this compound interacts with biological targets at the atomic level。These simulations help identify key binding residues and optimize the structure for improved potency and selectivity。
The future direction of research on this compound includes exploring its mechanism of action in greater detail。Understanding how it interacts with biological targets will provide insights into its therapeutic effects and help identify potential side effects。Additionally,investigators are examining ways to improve its pharmacological properties through chemical modifications。
The development of novel pharmaceuticals relies heavily on the discovery and optimization of biologically active compounds like(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new treatments for various diseases。As research continues,this compound holds the potential to contribute significantly to advancements in medicine。
1262771-70-9 ((1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)